Cas no 89900-94-7 (Methyl 3’-Methyl-1,1’-biphenyl-4-carboxylate)

• Product Name: Methyl 3’-Methyl-1,1’-biphenyl-4-carboxylate
• CAS No: 89900-94-7
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD05981314
• CID: 585691
• PubChem ID: 1393157
• Update Time: 2025-11-06

Methyl 3’-Methyl-1,1’-biphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3'-methyl-[1,1'-biphenyl]-4-carboxylate
• [1,1'-Biphenyl]-4-carboxylic acid, 3'-methyl-, methyl ester
• methyl 4-(3-methylphenyl)benzoate
• MFCD05981314
• 3'-Methyl-biphenyl-4-carboxylic acid methyl ester
• Methyl3'-methyl-[1,1'-biphenyl]-4-carboxylate
• AKOS002678682
• AS-3254
• 3'-Methyl-[1,1'-biphenyl]-4-carboxylic acid methyl ester
• DTXSID50362665
• BB 0222623
• 89900-94-7
• FT-0749100
• methyl 3'-methyl[1,1'-biphenyl]-4-carboxylate
• CS-0189011
• SCHEMBL6138470
• Methyl 3''-Methyl-[1,1''-biphenyl]-4-carboxylate
• methyl 3'-methylbiphenyl-4-carboxylate
• DB-078542
• Methyl 3’-Methyl-1,1’-biphenyl-4-carboxylate

• MDL： MFCD05981314
• Inchi： 1S/C15H14O2/c1-11-4-3-5-14(10-11)12-6-8-13(9-7-12)15(16)17-2/h3-10H,1-2H3
• InChI Key： DUPICUHZBSNQFM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 226.099
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.083
• Boiling Point: 345.2 °C at 760 mmHg
• Flash Point: 155 °C

Additional information on Methyl 3’-Methyl-1,1’-biphenyl-4-carboxylate

Market Research and Analysis of Methyl 3'-Methyl-1,1'-biphenyl-4-carboxylate (89900-94-7) in Chemical-Biomedical Fields

The compound Methyl 3'-Methyl-1,1'-biphenyl-4-carboxylate, identified by the CAS registry number 89900-94-7, has garnered significant attention in the chemical-biomedical industry due to its unique structural properties and potential applications in drug development and material science. This brief report aims to provide a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of Methyl 3'-Methyl-1,1'-biphenyl-4-carboxylate as a promising candidate in the development of novel therapeutic agents. Its biphenyl structure endows it with favorable pharmacokinetic properties, making it a valuable intermediate in the synthesis of bioactive molecules. The compound has been extensively investigated for its potential applications in oncology, where it exhibits selective cytotoxicity against cancer cells while minimizing toxicity to healthy tissues.

In addition to its biomedical applications, Methyl 3'-Methyl-1,1'-biphenyl-4-carboxylate has also found utility in the field of material science. Its electronic properties make it a suitable candidate for the development of advanced organic semiconductors and optoelectronic devices. Researchers have demonstrated its ability to enhance the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties and emission efficiency.

The global market for Methyl 3'-Methyl-1,1'-biphenyl-4-carboxylate is driven by increasing demand from both academic research institutions and industrial players. Key regions contributing to this demand include North America, Europe, and Asia-Pacific, with China emerging as a major hub for its production and distribution. The compound is widely sourced from specialty chemical manufacturers who cater to the needs of pharmaceutical companies, research organizations, and electronics firms.

From a supply chain perspective, the production of Methyl 3'-Methyl-1,1'-biphenyl-4-carboxylate involves multi-step synthetic processes that require precise control over reaction conditions to ensure high purity and consistency. The increasing emphasis on green chemistry practices has led to the development of more sustainable synthesis routes, reducing environmental impact while maintaining product quality.

In conclusion, Methyl 3'-Methyl-1,1'-biphenyl-4-carboxylate (89900-94-7) stands as a versatile compound with diverse applications across chemical-biomedical fields. Its continued exploration in drug discovery and material science underscores its significance in driving innovation within these industries. As research progresses and market demands evolve, this compound is poised to play an increasingly critical role in shaping future advancements.